Pyrrole carboxylic acids
Pyrrole carboxylic acids are a class of organic compounds characterized by the presence of a pyrrole ring fused to a carboxylic acid group. These functionalized heterocycles exhibit diverse chemical properties and reactivity, making them valuable in various applications within pharmaceuticals, agrochemicals, and materials science.
Structurally, pyrrole carboxylic acids consist of a five-membered aromatic nitrogen-containing ring (pyrrole) with a carboxylic acid group (-COOH) attached either directly to the nitrogen or to one of the carbon atoms of the pyrrole ring. The presence of both acidic and heterocyclic functionalities provides these compounds with unique properties, such as strong hydrogen bonding capabilities and electrophilic aromatic substitution reactivity.
In drug discovery, pyrrole carboxylic acids are frequently used as building blocks due to their ability to modulate enzyme activity and interact effectively with biological targets. They can serve as scaffolds for developing new therapeutic agents by incorporating specific substituents at the heterocyclic ring or carboxylic acid moiety.
Additionally, these compounds find applications in agricultural chemicals where they act as herbicides, fungicides, and insecticides. The polar nature of the carboxylic acid group enhances their solubility and absorption, making them more effective in plant protection products.
Overall, pyrrole carboxylic acids represent a versatile class of molecules with significant potential for advancing various fields within chemistry and biology.

Structure | Chemical Name | CAS | MF |
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5-Methyl-1H-[1,3]bipyrrolyl-2-carboxylic acid | 1707399-66-3 | C10H10N2O2 |
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1-(2-Phenylethyl)-1H-pyrrole-3-carboxylic acid | 1500069-43-1 | C13H13NO2 |
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1-Benzyl-1H-pyrrole-3,4-dicarboxylic acid | 86731-90-0 | C13H11NO4 |
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5-Cyclopentyl-1H-pyrrole-2-carboxylic acid | 1554074-92-8 | C10H13NO2 |
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4,5-dimethyl-1H-Pyrrole-2-carboxylic acid | 4868-31-9 | C7H9NO2 |
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1-benzyl-1H-pyrrole-3-carboxylic acid | 18159-17-6 | C12H11NO2 |
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2,5-dimethyl-1-(pyrimidin-2-yl)-1H-pyrrole-3-carboxylic acid | 1016505-56-8 | C11H11N3O2 |
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5-Methyl-1H-pyrrole-3-carboxylic acid | 100047-52-7 | C6H7NO2 |
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5-Bromo-1H-pyrrole-2-carboxylic acid | 28383-57-5 | C5H4NO2Br |
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5-formyl-3-methyl-1H-pyrrole-2-carboxylic acid | 134209-74-8 | C7H7NO3 |
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